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Compound of Interest

Compound Name: 2,5-Dimethoxyfuran

Cat. No.: B1607374 Get Quote

2,5-Dimethoxytetrahydrofuran: A Technical
Guide to Hazards and Safety
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential hazards and

recommended safety precautions for 2,5-Dimethoxytetrahydrofuran (CAS No. 696-59-3). The

information is intended for professionals in research, development, and manufacturing who

handle this chemical. Adherence to these guidelines is crucial for maintaining a safe laboratory

and work environment.

Hazard Identification and Classification
2,5-Dimethoxytetrahydrofuran is classified as a hazardous substance. It is a flammable liquid

and vapor that can cause serious health effects. The primary hazards include acute toxicity if

inhaled, and irritation to the skin, eyes, and respiratory system.[1][2]

GHS Classification:

Flammable liquids - Category 3[3][4]

Acute toxicity, Inhalation - Category 3[3][4]

Serious Eye Damage/Eye Irritation - Category 2[4]
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Skin Irritation - Category 2[3]

Signal Word: Danger[4]

Hazard Statements:

H226: Flammable liquid and vapor.[2][3]

H331: Toxic if inhaled.[3][5]

H319: Causes serious eye irritation.[2]

H315: Causes skin irritation.[3][6]

H335: May cause respiratory irritation.[2][6]

H302: Harmful if swallowed.[2]

Toxicological Data
Quantitative toxicological data for 2,5-Dimethoxytetrahydrofuran is limited. The available acute

toxicity data are summarized in the table below.

Toxicological Data Species Value Reference

LD50 (Oral) Rat 2040 mg/kg [1]

LC50 (Inhalation) Not Specified >6.2 mg/L/4h

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2,5-Dimethoxytetrahydrofuran is

provided in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.sigmaaldrich.com/TW/zh/sds/aldrich/533351
https://www.fishersci.es/store/msds?partNumber=11499183&countryCode=ES&language=en
https://www.echemi.com/sds/25-dimethoxytetrahydrofuran-pid_Rock7248.html
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/533351
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/533351
https://nku-ky.safecollegessds.com/document/repo/ceec2f3b-69c9-480f-b14a-bea698c85c54
https://www.echemi.com/sds/25-dimethoxytetrahydrofuran-pid_Rock7248.html
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/533351
https://www.osha.gov/chemicaldata/107
https://www.echemi.com/sds/25-dimethoxytetrahydrofuran-pid_Rock7248.html
https://www.osha.gov/chemicaldata/107
https://www.echemi.com/sds/25-dimethoxytetrahydrofuran-pid_Rock7248.html
https://store.apolloscientific.co.uk/storage/msds/OR43635_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Appearance Colorless liquid [7]

Molecular Formula C6H12O3 [6]

Molecular Weight 132.16 g/mol [6]

Boiling Point 145-148 °C

Melting Point -45 °C

Flash Point 35 °C

Specific Gravity 1.02 [1]

Vapor Pressure 5 hPa (at 20 °C)

Water Solubility Does not mix with water [1]

Autoignition Temperature >205 °C

Explosive Limits 2.0 - 12.3 % (v/v)

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 2,5-

Dimethoxytetrahydrofuran are not publicly available. However, the cited LD50 and LC50 values

are typically determined using standardized methodologies, such as those outlined by the

Organisation for Economic Co-operation and Development (OECD).

General Protocol for Acute Oral Toxicity (similar to OECD Guideline 423):

Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.

Dosage: A single dose of 2,5-Dimethoxytetrahydrofuran is administered by gavage. The

starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body

weight).

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.
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Endpoint: The LD50 is the statistically estimated dose that is expected to be lethal to 50% of

the tested animals.

General Protocol for Acute Inhalation Toxicity (similar to OECD Guideline 403):

Animal Selection: Young adult rats of both sexes are typically used.

Exposure: Animals are exposed to a specific concentration of 2,5-Dimethoxytetrahydrofuran

vapor in a whole-body or nose-only inhalation chamber for a fixed duration (typically 4

hours).

Observation: Animals are monitored for signs of toxicity during and after exposure for a

period of up to 14 days.

Endpoint: The LC50 is the concentration of the chemical in the air that is estimated to be

lethal to 50% of the test animals.

Hazard Control and Safety Precautions
A multi-tiered approach should be taken to minimize exposure to 2,5-

Dimethoxytetrahydrofuran. This involves engineering controls, administrative controls, and

personal protective equipment (PPE).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Least Effective

Elimination Substitution

Fume Hood

If substitution is not possible

Ventilation

Standard Operating
Procedures Training

Personal Protective
Equipment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

2. echemi.com [echemi.com]

3. sigmaaldrich.com [sigmaaldrich.com]

4. fishersci.es [fishersci.es]

5. nku-ky.safecollegessds.com [nku-ky.safecollegessds.com]

6. osha.gov [osha.gov]

7. fishersci.com [fishersci.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1607374?utm_src=pdf-body-img
https://www.benchchem.com/product/b1607374?utm_src=pdf-custom-synthesis
https://store.apolloscientific.co.uk/storage/msds/OR43635_msds.pdf
https://www.echemi.com/sds/25-dimethoxytetrahydrofuran-pid_Rock7248.html
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/533351
https://www.fishersci.es/store/msds?partNumber=11499183&countryCode=ES&language=en
https://nku-ky.safecollegessds.com/document/repo/ceec2f3b-69c9-480f-b14a-bea698c85c54
https://www.osha.gov/chemicaldata/107
https://www.fishersci.com/store/msds?partNumber=AC115675000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [potential hazards and safety precautions for 2,5-
Dimethoxytetrahydrofuran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607374#potential-hazards-and-safety-precautions-
for-2-5-dimethoxytetrahydrofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1607374#potential-hazards-and-safety-precautions-for-2-5-dimethoxytetrahydrofuran
https://www.benchchem.com/product/b1607374#potential-hazards-and-safety-precautions-for-2-5-dimethoxytetrahydrofuran
https://www.benchchem.com/product/b1607374#potential-hazards-and-safety-precautions-for-2-5-dimethoxytetrahydrofuran
https://www.benchchem.com/product/b1607374#potential-hazards-and-safety-precautions-for-2-5-dimethoxytetrahydrofuran
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1607374?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

